Cas no 1353629-54-5 (Tert-butyl 3-cyano-2,5-dihydropyrrole-1-carboxylate)

Tert-butyl 3-cyano-2,5-dihydropyrrole-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for constructing pyrrole-based scaffolds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The cyano group at the 3-position offers reactivity for further functionalization, such as nucleophilic additions or reductions. This compound is commonly employed in pharmaceutical and agrochemical research for the preparation of heterocyclic compounds. Its well-defined reactivity and compatibility with a range of reaction conditions make it a practical choice for synthetic chemists seeking to access complex nitrogen-containing structures.

Tert-butyl 3-cyano-2,5-dihydropyrrole-1-carboxylate structure

1353629-54-5 structure

Product Name:Tert-butyl 3-cyano-2,5-dihydropyrrole-1-carboxylate

CAS No:1353629-54-5

MF:C₁₀H₁₄N₂O₂

MW:194.230362415314

CID:4586865

Update Time:2025-11-03

Tert-butyl 3-cyano-2,5-dihydropyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3-cyano-2,5-dihydropyrrole-1-carboxylate
- Tert-butyl 3-cyano-2,5-dihydropyrrole-1-carboxylate
- Inchi： 1S/C10H14N2O2/c1-10(2,3)14-9(13)12-5-4-8(6-11)7-12/h4H,5,7H2,1-3H3
- InChI Key： BPSATPNFHCGTPJ-UHFFFAOYSA-N
- SMILES： O(C(N1CC=C(C#N)C1)=O)C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 317
XLogP3: 0.8
Topological Polar Surface Area: 53.3

Tert-butyl 3-cyano-2,5-dihydropyrrole-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7412384-0.05g	tert-butyl 3-cyano-2,5-dihydro-1H-pyrrole-1-carboxylate	1353629-54-5	95.0%	0.05g	$105.0	2025-03-11
Enamine	EN300-7412384-0.1g	tert-butyl 3-cyano-2,5-dihydro-1H-pyrrole-1-carboxylate	1353629-54-5	95.0%	0.1g	$156.0	2025-03-11
Enamine	EN300-7412384-0.25g	tert-butyl 3-cyano-2,5-dihydro-1H-pyrrole-1-carboxylate	1353629-54-5	95.0%	0.25g	$223.0	2025-03-11
Enamine	EN300-7412384-0.5g	tert-butyl 3-cyano-2,5-dihydro-1H-pyrrole-1-carboxylate	1353629-54-5	95.0%	0.5g	$352.0	2025-03-11
Enamine	EN300-7412384-1.0g	tert-butyl 3-cyano-2,5-dihydro-1H-pyrrole-1-carboxylate	1353629-54-5	95.0%	1.0g	$450.0	2025-03-11
Enamine	EN300-7412384-2.5g	tert-butyl 3-cyano-2,5-dihydro-1H-pyrrole-1-carboxylate	1353629-54-5	95.0%	2.5g	$946.0	2025-03-11
Enamine	EN300-7412384-5.0g	tert-butyl 3-cyano-2,5-dihydro-1H-pyrrole-1-carboxylate	1353629-54-5	95.0%	5.0g	$1870.0	2025-03-11
Enamine	EN300-7412384-10.0g	tert-butyl 3-cyano-2,5-dihydro-1H-pyrrole-1-carboxylate	1353629-54-5	95.0%	10.0g	$3649.0	2025-03-11
1PlusChem	1P00HUI9-50mg	tert-Butyl 3-cyano-2,5-dihydropyrrole-1-carboxylate	1353629-54-5	95%	50mg	$186.00	2023-12-22
1PlusChem	1P00HUI9-100mg	tert-Butyl 3-cyano-2,5-dihydropyrrole-1-carboxylate	1353629-54-5	95%	100mg	$248.00	2023-12-22